2-Fluoro-5-(1H-imidazol-4-yl)aniline

• Molecular Formula: C9H8FN3
• Molecular Weight: 177.18 g/mol
• IUPAC Name: 2-fluoro-5-(1H-imidazol-5-yl)aniline
• InChI: InChI=1S/C9H8FN3/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H,11H2,(H,12,13)
• InChI Key: SWXOEEKVYCNSQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CN=CN2)N)F

Description

2-Fluoro-5-(1H-imidazol-4-yl)aniline is a fluorinated aromatic amine featuring an imidazole ring at the para position relative to the amino group and a fluorine substituent at the ortho position. This compound is structurally significant in medicinal chemistry due to its dual functionality: the electron-withdrawing fluorine atom enhances metabolic stability and binding selectivity, while the imidazole moiety enables hydrogen bonding and metal coordination, critical for interactions with biological targets such as kinases or enzymes .

Key physical properties (derived from analogs):

• Melting point: ~97°C (similar to non-fluorinated analog 4-(1H-imidazol-4-yl)aniline) .
• Molecular weight: Estimated ~205.2 g/mol (based on fluorine substitution).
• Solubility: Likely insoluble in water (similar to 2-Fluoro-5-(trifluoromethoxy)aniline) .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are generally mild, allowing for the inclusion of various functional groups.

Industrial Production Methods: Industrial production methods for this compound often involve multi-step synthesis protocols that ensure high yield and purity. These methods may include the use of magnetic nanoparticles as catalysts to facilitate the three-component condensation reaction in ethanol, forming trisubstituted imidazoles .

Chemical Reactions Analysis

Types of Reactions: 2-Fluoro-5-(1H-imidazol-4-yl)aniline undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions often involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine atom, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazole derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds .

Scientific Research Applications

2-Fluoro-5-(1H-imidazol-4-yl)aniline has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as dyes for solar cells and other optical applications.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-(1H-imidazol-4-yl)aniline involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with various enzymes and receptors, potentially inhibiting or activating their functions. This compound may also interfere with cellular processes by binding to DNA or proteins, thereby exerting its biological effects .

Comparison with Similar Compounds

Substituent Variations in the Aniline Core

Compound Name	Substituents	Key Properties/Applications	References
2-Fluoro-5-(1H-imidazol-4-yl)aniline	-F (C2), -Imidazole (C5)	Used in kinase inhibitor synthesis; enhanced metabolic stability due to fluorine .
2-Bromo-4-(1H-imidazol-4-yl)aniline	-Br (C2), -Imidazole (C4)	Bromine increases molecular weight (MW ~265.1 g/mol); potential cross-coupling applications.
3-Fluoro-2-(1-methyl-1H-1,2,4-triazol-5-yl)aniline	-F (C3), -Triazole (C2)	Triazole improves π-stacking; used in agrochemical intermediates.
2-Fluoro-5-(1H-1,2,3-triazol-1-yl)aniline dihydrochloride	-F (C2), -Triazole (C5)	High purity (≥95%); dihydrochloride form enhances solubility for pharmaceutical R&D.

Stability Considerations

• Fluorine substitution reduces susceptibility to CYP450-mediated degradation compared to non-halogenated analogs .
• Imidazole-containing compounds require inert storage conditions to prevent oxidation .